Cas no 792881-35-7 (Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-3-methyl-6-(2-propen-1-yl)-)

• Product Name: Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-3-methyl-6-(2-propen-1-yl)-
• CAS No: 792881-35-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 556021
• Update Time: 2024-01-30

Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-3-methyl-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-3-methyl-6-(2-propen-1-yl)-
• Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione,5,6,7,8-tetrahydro-3-methyl-6-(2-propenyl)- (9CI)
• pyrido[4,3-d]pyriMidine-2,4(1H,3H)-dione
• 5,6,7,8-Tetrahydro-3-methyl-6-(2-propen-1-yl)-pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
• 6-Allyl-3-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
• Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,6,7,8-tetrahydro-3-methyl-6-(2-propenyl)- (9CI)
• Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,6,7,8-tetrahydro-3-methyl-6-(2-propen-1-yl)-

• Inchi： 1S/C11H15N3O2/c1-3-5-14-6-4-9-8(7-14)10(15)13(2)11(16)12-9/h3H,1,4-7H2,2H3,(H,12,16)
• InChI Key： OKDNBSVJSIFXHK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2CN(CC=C)CCC=2N1

Computed Properties

• Exact Mass: 221.116
• Monoisotopic Mass: 221.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.25